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Cat. No.: B1584264 Get Quote

Introduction: Unveiling the Potential of a Unique
Building Block
In the landscape of modern medicinal chemistry and drug discovery, the strategic selection of

starting materials is paramount to the efficient construction of novel molecular architectures

with desired biological activities. 2-(Methylthio)benzaldehyde, a seemingly simple aromatic

aldehyde, emerges as a potent and versatile building block, offering a unique combination of

reactive functionalities. The presence of both a reactive aldehyde group and a strategically

positioned methylthio moiety provides a synthetic handle for a diverse array of chemical

transformations. This technical guide delves into the core applications of 2-
(Methylthio)benzaldehyde, providing researchers, scientists, and drug development

professionals with an in-depth understanding of its synthetic potential, particularly in the

construction of bioactive heterocyclic scaffolds. We will explore its reactivity, showcase its

application in the synthesis of compounds with demonstrated antimicrobial and antifungal

properties, and provide detailed experimental protocols to empower researchers in their

synthetic endeavors.

Physicochemical Properties and Reactivity Profile
2-(Methylthio)benzaldehyde is a light orange to yellow-green clear liquid with the molecular

formula C₈H₈OS and a molecular weight of 152.21 g/mol .[1][2] Its key physicochemical
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properties are summarized in the table below.

Property Value Reference(s)

CAS Number 7022-45-9 [1][2]

Molecular Formula C₈H₈OS [1][2]

Molecular Weight 152.21 g/mol [1][2]

Boiling Point 141-143 °C at 13 mmHg [1][2]

Density 1.18 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.633 [1][2]

The reactivity of 2-(Methylthio)benzaldehyde is dictated by its two primary functional groups:

the aldehyde and the methylthio ether.

The Aldehyde Group: This group is a classic electrophilic center, readily participating in a

wide range of nucleophilic addition and condensation reactions. This includes reactions with

amines, hydrazines, active methylene compounds, and organometallic reagents, providing a

straightforward entry point for molecular elaboration.

The Methylthio Group: The ortho-positioned methylthio group exerts a significant influence

on the reactivity of the aromatic ring and can also be a site for further chemical modification.

It can direct ortho- and para-lithiation, enabling the introduction of additional substituents on

the benzene ring. Furthermore, the sulfur atom can be oxidized to sulfoxide and sulfone,

which can modulate the electronic properties and biological activity of the resulting

molecules.

This dual functionality makes 2-(Methylthio)benzaldehyde a particularly attractive starting

material for the synthesis of complex molecules, especially sulfur-containing heterocycles.[3]

Core Application: Synthesis of Bioactive
Heterocycles
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A primary application of 2-(Methylthio)benzaldehyde lies in its use as a precursor for the

synthesis of heterocyclic compounds with potential therapeutic applications. Its inherent

structure is well-suited for intramolecular cyclization reactions, leading to the formation of fused

ring systems. While direct, extensively documented examples starting from 2-
(methylthio)benzaldehyde are not abundant in readily available literature, its potential is

evident from the synthesis of analogous structures.

Conceptual Application: Synthesis of Thio-substituted
Benzimidazoles with Antimicrobial Activity
One promising application of 2-(Methylthio)benzaldehyde is in the synthesis of substituted

benzimidazoles, a class of compounds known for their broad spectrum of biological activities,

including antimicrobial and antifungal properties.[4] The following section outlines a conceptual

synthetic pathway and a detailed experimental protocol for the synthesis of a novel N-

substituted-2-(methylthio)benzimidazole derivative, highlighting the utility of 2-
(Methylthio)benzaldehyde as a key building block.

Workflow for the Synthesis and Evaluation of a Bioactive Benzimidazole Derivative
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Synthesis

Biological Evaluation

2-(Methylthio)benzaldehyde

Condensation Reaction

Substituted o-Phenylenediamine

Cyclization

Substituted 2-(2-(Methylthio)phenyl)-1H-benzo[d]imidazole

Antimicrobial Screening
(e.g., Agar Well Diffusion)

Purified Compound

Determination of MIC

Data Analysis & SAR
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Synthetic Transformations

Derivative Compounds

2-(Methylthio)benzaldehyde

Oxidation

[O]

Reduction

[H]

Wittig Reaction

Ph₃P=CHR

Condensation

R-CO-CH₃

2-(Methylthio)benzoic Acid 2-(Methylthio)benzyl Alcohol 2-(Methylthio)stilbene Derivatives Chalcones & Heterocycles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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